Cas no 111543-56-7 (2-(1H-imidazol-2-yl)ethane-1-thiol)

• Product Name: 2-(1H-imidazol-2-yl)ethane-1-thiol
• CAS No: 111543-56-7
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 3611805
• PubChem ID: 18628445
• Update Time: 2025-06-08

2-(1H-imidazol-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-ethanethiol
• 2-(1H-imidazol-2-yl)-ethanethiol
• 2-(1H-imidazol-2-yl)ethane-1-thiol
• 2-(1H-imidazol-2-yl)ethanethiol
• 111543-56-7
• DB-181039
• SCHEMBL3362078
• EN300-1826936
• AKOS006356127

• Inchi： 1S/C5H8N2S/c8-4-1-5-6-2-3-7-5/h2-3,8H,1,4H2,(H,6,7)
• InChI Key： OSLOXIRGUNMLII-UHFFFAOYSA-N
• SMILES： C1(CCS)NC=CN=1

Computed Properties

• Exact Mass: 128.04081944Da
• Monoisotopic Mass: 128.04081944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 2-(1H-imidazol-2-yl)ethane-1-thiol

Recent Advances in the Study of 2-(1H-imidazol-2-yl)ethane-1-thiol (CAS: 111543-56-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(1H-imidazol-2-yl)ethane-1-thiol (CAS: 111543-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiol-containing imidazole derivative has been explored for its role in enzyme inhibition, metal chelation, and as a building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in drug design, particularly in targeting enzymes involved in oxidative stress and inflammatory pathways.

One of the most notable applications of 2-(1H-imidazol-2-yl)ethane-1-thiol is its use as a ligand in the development of metal-based therapeutics. Researchers have demonstrated its ability to form stable complexes with transition metals such as copper and zinc, which are critical for modulating enzymatic activity in diseases like cancer and neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry revealed that these metal complexes exhibit potent antioxidant properties, making them promising candidates for treating oxidative stress-related conditions.

In addition to its metal-chelating capabilities, 2-(1H-imidazol-2-yl)ethane-1-thiol has been investigated for its role in covalent enzyme inhibition. The thiol group in the molecule can form reversible disulfide bonds with cysteine residues in target enzymes, offering a mechanism for selective inhibition. Recent work published in ACS Chemical Biology has shown that derivatives of this compound can effectively inhibit histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. This finding opens new avenues for the development of epigenetic therapies.

The synthetic versatility of 2-(1H-imidazol-2-yl)ethane-1-thiol has also been explored in the design of prodrugs and drug delivery systems. Its ability to undergo pH-dependent thiol-disulfide exchange reactions makes it an attractive candidate for targeted drug release in acidic tumor microenvironments. A 2024 study in Advanced Drug Delivery Reviews highlighted its use in creating redox-responsive nanocarriers that improve the bioavailability and efficacy of chemotherapeutic agents.

Despite these promising developments, challenges remain in the clinical translation of 2-(1H-imidazol-2-yl)ethane-1-thiol-based therapeutics. Issues such as stability in physiological conditions, potential off-target effects, and pharmacokinetic optimization need to be addressed. Ongoing research is focusing on structural modifications to enhance selectivity and reduce toxicity, as evidenced by recent patent filings in this area.

In conclusion, 2-(1H-imidazol-2-yl)ethane-1-thiol (CAS: 111543-56-7) represents a versatile scaffold with multiple applications in drug discovery and chemical biology. Its unique combination of metal-chelating, enzyme-inhibiting, and redox-responsive properties positions it as a valuable tool for developing next-generation therapeutics. Future research directions may include exploring its potential in combination therapies and expanding its use in diagnostic applications.